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Compound Name: Anthracene-1-sulfonic Acid

Cat. No.: B076855

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anthracene-1-sulfonic acid, a sulfonated derivative of the polycyclic aromatic hydrocarbon
anthracene, is a compound of significant interest in various scientific domains. Its inherent
fluorescent properties, coupled with the increased aqueous solubility imparted by the sulfonic
acid group, make it a valuable tool in chemical and biological research. This technical guide
provides a comprehensive overview of the molecular characteristics, synthesis, and potential
applications of anthracene-1-sulfonic acid, with a focus on its relevance to researchers and
professionals in drug development.

Molecular and Physical Properties

Anthracene-1-sulfonic acid is characterized by the chemical formula C14H1003S and a
molecular weight of 258.29 g/mol .[1][2] The presence of the sulfonic acid moiety at the 1-
position of the anthracene ring significantly influences its physical and chemical properties.
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Property Value Source
Molecular Formula C14H1003S [1112]
Molecular Weight 258.29 g/mol [1][2]
CAS Number 15100-52-4 [1]
Appearance Solid

o Enhanced solubility in aqueous
Solubility [1]
and polar solvents

Synthesis of Anthracene-1-sulfonic Acid

The synthesis of anthracene-1-sulfonic acid is typically achieved through the electrophilic
sulfonation of anthracene. The reaction conditions, including the sulfonating agent and solvent,
play a crucial role in determining the isomeric distribution of the resulting sulfonic acids.

Experimental Protocol: Sulfonation of Anthracene

This protocol describes a general method for the sulfonation of anthracene, which can yield
anthracene-1-sulfonic acid among other isomers. The separation of isomers often requires
chromatographic techniques.

Materials:

e Anthracene

e Chlorosulfuric acid or a pyridine-sulfur trioxide complex
e Anhydrous solvent (e.g., chloroform, dioxane)

e Stirring apparatus

» Reaction flask with a condenser

e Ice bath

« Purification setup (e.g., column chromatography)
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Procedure:

» Dissolve anthracene in an appropriate anhydrous solvent in a reaction flask equipped with a
stirrer and a condenser.

e Cool the mixture in an ice bath to control the reaction temperature.

o Slowly add the sulfonating agent (e.g., chlorosulfuric acid or pyridine-sulfur trioxide complex)
to the stirred solution. The choice of agent can influence the isomer distribution.[3]

 After the addition is complete, allow the reaction to proceed at a controlled temperature. The
reaction time will vary depending on the specific conditions.

» Upon completion, the reaction is quenched by carefully adding the mixture to ice water.

e The product mixture, containing anthracene-1-sulfonic acid and other isomers, is then
isolated.

 Purification of anthracene-1-sulfonic acid from the isomeric mixture is typically achieved
using column chromatography.

Applications in Research and Drug Development

The unique properties of anthracene-1-sulfonic acid and its derivatives make them valuable
in several research and development areas.

Fluorescent Probes

The intrinsic fluorescence of the anthracene core is a key feature. The sulfonic acid group
enhances its utility as a fluorescent probe in aqueous environments, which is particularly
relevant for biological studies. These probes can be used to study molecular interactions and
cellular processes.

Modulation of Signaling Pathways

While research on the direct effects of anthracene-1-sulfonic acid on cellular signaling is
ongoing, studies on related polycyclic aromatic hydrocarbons (PAHs) and anthracene
derivatives have shown that these classes of compounds can influence critical signaling
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pathways. For instance, some PAHs have been demonstrated to activate the PI3K/Akt and NF-
KB signaling pathways, which are central to cellular processes like inflammation, proliferation,
and survival. The activation of these pathways is a key consideration in toxicology and drug
development.

Below is a generalized representation of a signaling pathway that can be influenced by
anthracene derivatives, illustrating the potential mechanism of action.
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Caption: Potential signaling pathway modulated by anthracene derivatives.

Conclusion

Anthracene-1-sulfonic acid is a versatile molecule with established utility and significant
potential in scientific research and drug development. Its well-defined chemical properties,
combined with its fluorescent nature, provide a solid foundation for its use as a research tool.
Further investigation into its biological activities, particularly its interaction with cellular signaling
pathways, will be crucial in fully elucidating its potential applications in medicine and
biotechnology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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